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Perimed PIMSoft Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals using the

Perimed PIMSoft software for their experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses common issues encountered during data acquisition and analysis with

PIMSoft.

Data Acquisition Issues
Q1: The PIMSoft software is not detecting the PeriCam PSI instrument.

A1: If the software fails to recognize the instrument, please follow these steps:

Check Physical Connections: Ensure that all cables connecting the PeriCam PSI instrument

to the computer are securely plugged in. This includes the power cable and the data cable

(e.g., USB, Ethernet).

Power Cycle: Turn off the PeriCam PSI instrument and the computer. Wait for 30 seconds,

then turn the instrument on first, followed by the computer.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b050059?utm_src=pdf-interest
https://www.benchchem.com/product/b050059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Driver Installation: Verify that the necessary drivers for the PeriCam PSI are correctly

installed on the computer. If you are unsure, please contact Perimed support for the latest

drivers and installation instructions.[1][2]

Device Manager (Windows): Check the Device Manager on your Windows computer to see if

the PeriCam PSI is recognized. If it appears with a yellow exclamation mark, there may be a

driver issue.

Q2: I am seeing a "No Perfusion Signal" or very low perfusion values in a normally perfused

tissue.

A2: This can be caused by several factors related to the experimental setup:

Incorrect Working Distance: The PeriCam PSI has an optimal working distance for accurate

measurements. Ensure the distance between the camera head and the tissue surface is

within the recommended range for your specific model (NR or HR).[3][4]

Ambient Light: Although the system has background compensation, excessive or fluctuating

ambient light can interfere with the signal. Try to maintain a stable and moderate lighting

environment.[4]

Laser Obstruction: Check for any obstructions between the laser source and the tissue.

Ensure the laser is directly illuminating the area of interest.

Tissue Properties: Very dark or highly reflective surfaces can sometimes affect the quality of

the signal.

Q3: The perfusion image contains significant artifacts (e.g., speckles, lines, or distorted areas).

A3: Image artifacts in laser speckle contrast imaging can arise from several sources. Motion is

a primary contributor to artifacts.[5][6]

Movement Artifacts: Any movement of the subject or the instrument during image acquisition

will introduce artifacts.[5] Ensure the subject is properly anesthetized and secured, and that

the PeriCam PSI is mounted on a stable, vibration-free stand.
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Out-of-Focus Image: An unfocused image can lead to inaccurate perfusion values. Use the

live view in PIMSoft to ensure the image is sharp and in focus before starting the recording.

Static Reflections: Reflections from metallic instruments or wet surfaces in the field of view

can create static speckle patterns that are misinterpreted as low perfusion. Try to minimize

reflective surfaces in the measurement area.

Artifact Type Potential Cause Recommended Solution

Blurry or Streaky Image
Subject movement during

acquisition

Ensure stable positioning of

the subject and the instrument.

Use appropriate anesthesia

and fixation methods.

Areas of Zero Perfusion
Static reflections from

instruments or fluids

Remove or cover reflective

objects in the measurement

area.

Inconsistent Perfusion Values Fluctuating ambient light

Maintain a constant and

controlled lighting

environment.

Geometric Distortion Incorrect camera angle

Position the camera

perpendicular to the tissue

surface for the most accurate

representation.

Q4: The PIMSoft software freezes or crashes during a recording.

A4: Software instability can be due to a few factors:

Computer Performance: Ensure the computer running PIMSoft meets the minimum system

requirements specified by Perimed. Real-time image processing can be resource-intensive.

Software Version: Check if you are using the latest version of PIMSoft. Updates often include

bug fixes and performance improvements.[1][2]
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Conflicting Software: Other software running in the background might interfere with PIMSoft.

Close any unnecessary applications before starting a recording.

Data Storage: Ensure there is sufficient free space on the hard drive where the data is being

saved.

Data Analysis Issues
Q1: How do I correctly define a Region of Interest (ROI)?

A1: In PIMSoft, you can draw ROIs of various shapes (e.g., rectangle, circle, freehand) to

analyze perfusion in specific areas.

Placement: Draw the ROI to encompass the tissue area you want to analyze, avoiding edges

or areas with artifacts.

Consistency: For longitudinal studies, you can save and reload ROIs to ensure you are

analyzing the exact same region in subsequent measurements.

Q2: The mean perfusion values in my ROIs seem inconsistent between experiments.

A2: Consistency in experimental setup is key for reproducible results.

Standardized Protocol: Ensure that all experimental parameters, including animal

positioning, anesthesia, temperature, and the measurement protocol itself, are kept as

consistent as possible between experiments.

Baseline Normalization: It is often recommended to normalize perfusion changes to a

baseline measurement taken at the beginning of the experiment. This can be expressed as a

percentage change from baseline.

Q3: How can I export my data for further analysis in other software?

A3: PIMSoft allows for data export in various formats. You can typically export the mean

perfusion data from your ROIs as a text or CSV file, which can then be imported into statistical

software like GraphPad Prism or Microsoft Excel. Video recordings of the perfusion can also be

exported.[7]
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PIMSoft Troubleshooting Workflow
The following diagram illustrates a general workflow for troubleshooting common issues with

the PIMSoft software.
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Caption: General troubleshooting workflow for PIMSoft software.
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Key Experimental Protocols
This section provides detailed methodologies for common experiments utilizing the Perimed
PeriCam PSI system and PIMSoft software.

Post-Occlusive Reactive Hyperemia (PORH) in Rodent
Hindlimb
This protocol is used to assess endothelial function by measuring the hyperemic response

following a temporary arterial occlusion.

Methodology:

Animal Preparation:

Anesthetize the rodent (e.g., mouse or rat) using an appropriate anesthetic agent (e.g.,

isoflurane).

Place the animal on a heating pad to maintain body temperature at 37°C.

Secure the animal in a supine position.

PeriCam PSI Setup:

Position the PeriCam PSI camera head perpendicular to the plantar surface of the hind

paw.

Adjust the working distance to achieve a clear, focused image of the paw in the PIMSoft

live view.

Baseline Measurement:

Start recording in PIMSoft to establish a stable baseline blood perfusion for at least 2

minutes.

Arterial Occlusion:
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Induce arterial occlusion by placing a small vessel clamp or inflating a cuff around the

femoral artery.

Confirm successful occlusion by observing a significant drop in perfusion in the PIMSoft

real-time display.

Maintain the occlusion for a predetermined period (e.g., 3-5 minutes).

Reperfusion:

Rapidly release the occlusion.

Continue recording for at least 5-10 minutes to capture the full hyperemic response (the

peak perfusion and the return to baseline).

Data Analysis in PIMSoft:

Define an ROI over the plantar surface of the paw.

From the time-course data, calculate the following parameters:

Baseline perfusion (average perfusion before occlusion).

Peak perfusion (the maximum perfusion value after releasing the occlusion).

Time to peak perfusion.

The area under the curve of the hyperemic response.
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Parameter Description Typical Units

Baseline Perfusion
Average perfusion before

occlusion
Perfusion Units (PU)

Peak Perfusion
Maximum perfusion after

occlusion release
Perfusion Units (PU)

Perfusion Increase
Peak Perfusion - Baseline

Perfusion
Perfusion Units (PU)

Percent Increase

((Peak Perfusion - Baseline

Perfusion) / Baseline

Perfusion) * 100

%

Cerebral Blood Flow Monitoring during Middle Cerebral
Artery Occlusion (MCAO)
This protocol is used to monitor cortical blood flow in a rodent model of stroke.[8]

Methodology:

Animal Preparation:

Anesthetize the animal and place it in a stereotaxic frame.

Perform a craniotomy to expose the cerebral cortex in the territory of the middle cerebral

artery.

PeriCam PSI Setup:

Position the PeriCam PSI HR (High Resolution) camera head over the exposed cortex.

Adjust the focus to obtain a clear image of the cortical vasculature.

Baseline Measurement:

Record baseline cortical blood flow for 5-10 minutes before inducing the occlusion.
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MCAO Induction:

Induce MCAO using the intraluminal filament method or by direct ligation of the MCA.

Monitor the PIMSoft real-time display to confirm a successful and significant reduction in

cortical blood flow in the MCA territory.[3]

Post-Occlusion Monitoring:

Continue recording to monitor the stability of the occlusion and to observe any residual

blood flow.

Reperfusion (optional):

If the experimental design includes reperfusion, withdraw the filament to allow blood flow

to return.

Continue recording to monitor the reperfusion dynamics.

Data Analysis in PIMSoft:

Define ROIs over the ischemic core and the penumbra.

Quantify the percentage reduction in blood flow from baseline in each ROI.

If reperfusion is performed, quantify the extent of blood flow restoration.

Experimental Workflow: Post-Occlusive Reactive
Hyperemia (PORH)
The following diagram outlines the workflow for a typical PORH experiment.
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PORH Experimental Workflow

Start Experiment
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PeriCam PSI Setup (Positioning, Focus)
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Caption: Workflow for a PORH experiment using PeriCam PSI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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